6-Bromo-2-methylimidazo[1,2-a]pyridine

• IUPAC Name: 6-bromo-2-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H7BrN2/c1-6-4-11-5-7(9)2-3-8(11)10-6/h2-5H,1H3
• InChI Key: TVHRDJPRECFZQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(C=CC2=N1)Br
• Molecular Formula: C8H7BrN2
• DSSTOX Substance ID: DTXSID90497869
• Molecular Weight: 211.06 g/mol
• CAS RN: 4044-99-9

Description

6-Bromo-2-methylimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C8H7BrN2. It has a molecular weight of 211.06. It is used in organic syntheses and as pharmaceutical intermediates.

Synthesis Analysis

The synthesis of 6-Bromo-2-methylimidazo[1,2-a]pyridine involves several steps. The reaction of 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide leads to the formation of 2-methylimidazo[1,2-a]pyridine. Further reaction with bromine and iodine provides 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides.

Molecular Structure Analysis

The InChI code for 6-Bromo-2-methylimidazo[1,2-a]pyridine is 1S/C8H7BrN2/c1-6-4-11-5-7(9)2-3-8(11)10-6/h2-5H,1H3. This code provides a unique representation of the molecule’s structure.

Chemical Reactions Analysis

The interaction of 2-methylimidazo[1,2-a]pyridine with Br2 in CHCl3 proceeds with a substitution of a hydrogen atom at the C-3 carbon atom, forming 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide.

Physical And Chemical Properties Analysis

6-Bromo-2-methylimidazo[1,2-a]pyridine is a solid at room temperature. The storage temperature is room temperature.

Scientific Research Applications

Antimicrobial Activity

6-Bromo-2-methylimidazo[1,2-a]pyridine: has been studied for its potential as an antimicrobial agent. . This suggests that 6-Bromo-2-methylimidazo[1,2-a]pyridine could be a valuable scaffold for developing new antimicrobial drugs.

Antituberculosis Agents

. This highlights the potential of 6-Bromo-2-methylimidazo[1,2-a]pyridine in the development of new antituberculosis therapies.

Material Science Applications

The structural character of imidazo[1,2-a]pyridines makes them useful in material science. . The brominated derivative, in particular, could enhance the properties of these materials due to its halogenated nature.

Pharmaceutical Intermediates

6-Bromo-2-methylimidazo[1,2-a]pyridine serves as an intermediate in the synthesis of various pharmaceutical compounds. .

Fluorescent Probes

. Its ability to act as a fluorescent marker can be instrumental in environmental monitoring and biological assays.

Agricultural Chemicals

. The brominated variant could potentially offer improved efficacy or specificity in these applications.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include wearing suitable gloves, protective clothing, and eye protection, and avoiding breathing dust, fume, gas, mist, vapors, or spray.

Future Directions

Imidazo[1,2-a]pyridine derivatives have been used in various branches of chemistry due to their wide range of applications in medicinal chemistry and material science. They are also used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions. Therefore, the future directions of 6-Bromo-2-methylimidazo[1,2-a]pyridine could involve further exploration of its potential applications in these areas.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues, a class to which this compound belongs, have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been studied for their interaction with various biological targets . The interaction of these compounds with their targets leads to significant activity against MDR-TB and XDR-TB .

Biochemical Pathways

The significant activity of imidazo[1,2-a]pyridine analogues against mdr-tb and xdr-tb suggests that they may affect the biochemical pathways related to these diseases .

Result of Action

Imidazo[1,2-a]pyridine analogues have shown significant activity against mdr-tb and xdr-tb , suggesting that they may have a similar effect.

Synthesis routes and methods

Procedure details

2-Amino-5-bromopyridine (10 g, 57.8 mmol) was dissolved in ethanol (100 mL) and chloroacetone (9.3 mL, 115.59 mmol) was added. The mixture was heated to reflux at 90° C. for 16 h. The reaction mixture was concentrated under vacuum and the residue was purified by flash chromatography, eluting with a gradient of 0-20% methanol in DCM, to afford the title compound (9 g, 66.4%) as a yellow solid. δH (500 MHz, CD3OD) 9.03 (s, 1H), 8.02 (m, 1H), 7.93 (s, 1H), 7.79 (d, J 9.4 Hz, 1H), 2.56 (s, 3H).